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Compound of Interest

1-Chloro-3-
Compound Name:

(cyclopentyloxy)benzene
CAS No.: 67601-34-7

Cat. No.: B3042767

Get Quote

Executive Safety Summary

1-Chloro-3-(cyclopentyloxy)benzene (also known as 3-Chlorophenyl cyclopentyl ether) is a
halogenated aromatic ether commonly used as an intermediate in pharmaceutical synthesis.
While often less volatile than simple chlorobenzenes, its structural combination of a
halogenated ring and a lipophilic ether chain presents specific hazards regarding skin
absorption and solvent resistance.

The Core Directive: Treat this compound as a Class Il Irritant and a potential permeation
hazard. Standard latex gloves are insufficient. Handling requires a barrier approach that
accounts for the compound's lipophilicity, which facilitates skin penetration.

Chemical Risk Profile & Hazard Identification

Before selecting PPE, we must define the enemy. This compound shares toxicological
properties with other halogenated aryl ethers.
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Parameter Data Operational Implication
Use for specific inventory

CAS Number 67601-34-7 ] i
tracking and waste labeling.
Heavier than air vapors;

Molecular Weight 196.67 g/mol accumulates in low-lying

areas/sumps.

Physical State

Liquid (Standard conditions)

Splash hazard is the primary

exposure vector.

GHS Classification

H315 (Skin Irrit. 2)H319 (Eye
Irrit.[1][2] 2A)H335 (STOT SE
3)

Targets mucous membranes

and skin lipids.

Solubility

Organic solvents (DCM,
EtOAC)

Critical: PPE must resist the
carrier solvent as well as the

solute.

PPE Selection Matrix

This matrix is designed for autonomy. Select your PPE tier based on the operation scale.

Hand Protection (The Critical Barrier)

Scientific Rationale: Halogenated aromatics can swell or permeate standard rubber. The

cyclopentyl ether moiety adds lipophilicity, increasing the rate of diffusion through glove

materials.
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Operation
Scale

Glove Material

Thickness

Breakthrough
Time

Action
Protocol

Analytical (<10
mg)

Nitrile
(Disposable)

4-6 mil

~15 mins

Splash Only.
Change
immediately
upon contact.
Double-gloving

recommended.

Preparative
(10mg - 109)

High-Grade
Nitrile (Extended
Cuff)

>8 mil

>60 mins

Inspect for
pinholes. Tuck
lab coat sleeves
inside glove

cuffs.

Bulk Transfer
(>109)

Viton® or Silver
Shield™

Laminate

>480 mins

Mandatory for
immersion or
spill cleanup. Do
not use standard

nitrile.

Eye & Respiratory Protection[3][4]

e Eye Protection:

o Standard: ANSI Z87.1 Chemical Splash Goggles. Reasoning: Safety glasses with side

shields are insufficient due to the liquid nature and irritation potential (H319).

o High Risk: Face shield over goggles during reactor loading or waste consolidation.

o Respiratory Protection:

o Primary Control: Certified Fume Hood (Face velocity: 100 fpm).

o Secondary (Spill/Outside Hood): Half-face respirator with Organic Vapor (OV) cartridges

(Black band). Note: The ether linkage is stable, but thermal decomposition can release

HCI gas.
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Operational Workflow: The "Safe Loop" Protocol

Reliable safety is a system, not a reaction. Follow this closed-loop workflow to ensure
containment.

Start: Risk Assessment

Verify Controls’-
Prep: Fume Hood Check &
PPE Donning (Double Nitrile)

Sash < 18 inches

Action: Weighing/Transfer
(Secondary Containment)

No Open Transfer -Log & Review

Reaction: Closed Vessel
(Inert Atmosphere)

Quench First

Disposal: Segregate into
Halogenated Waste

Immediate Clean.’

|
I Decon: Solvent Wipe Down :
I & Glove Removal :

Click to download full resolution via product page

Figure 1: The "Safe Loop" protocol ensures that every handling event concludes with
decontamination and waste segregation, preventing cross-contamination.

Detailed Methodology
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Phase 1: Preparation

¢ Ventilation Check: Verify fume hood flow is active.

» Barrier Setup: Place a disposable absorbent mat (benchkote) in the hood. This captures
micro-droplets that are invisible to the naked eye but can transfer to bare skin later.

Phase 2: Transfer & Weighing

e The "Double-Containment” Rule: Never transport the vial/flask across the lab floor by hand.
Use a secondary container (Nalgene tub or bucket).

» Weighing: If the balance is outside the hood, tare the vial inside the hood, cap it, weigh it,
and return to the hood to add material. Never open the container outside the hood.

Phase 3: Cleanup & Decontamination[2]

e Solvent Selection: Use Ethanol or Isopropanol for surface wiping. Avoid Acetone if possible,
as it can increase skin permeability if it penetrates gloves.

e Glove Removal: Use the "beak method" (pulling one glove off by the cuff using the other
gloved hand) to ensure skin never touches the outer glove surface.

Emergency Response Protocols
Spill Management (Small Scale < 50 mL)

o Alert: Announce the spill to immediate lab neighbors.

 |solate: Close the fume hood sash if the spill is internal. If external, evacuate the immediate
radius.[1][3][4]

o Absorb: Use vermiculite or polypropylene pads. Do not use paper towels alone, as they do
not suppress vapors.

» Dispose: Collect saturated absorbents into a wide-mouth jar labeled "Hazardous Waste -
Solid Debris (Halogenated)."

Exposure First Aid
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» Skin Contact: Immediately wash with lukewarm water and soft soap for 15 minutes. Do not
scrub hard, as this abrades the skin barrier and enhances absorption.

o Eye Contact: Flush at an eyewash station for a full 15 minutes. Hold eyelids open.
 Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Disposal & Waste Management

Improper disposal of halogenated ethers is a major regulatory violation and environmental
hazard.

Waste Stream:Halogenated Organic Waste.

Labeling: Must explicitly list "1-Chloro-3-(cyclopentyloxy)benzene".

Incompatibilities: Do not mix with strong oxidizers (e.g., concentrated nitric acid) or alkali
metals in the waste container, as this can lead to exothermic decomposition.

Container: High-density polyethylene (HDPE) or glass. Avoid standard low-density plastics
for long-term waste storage.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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